![molecular formula C20H30N4O3 B11624686 2-{4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl}-N'-(propan-2-ylidene)acetohydrazide](/img/structure/B11624686.png)
2-{4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl}-N'-(propan-2-ylidene)acetohydrazide
Description
2-{4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl}-N’-(propan-2-ylidene)acetohydrazide is a complex organic compound belonging to the class of indoles. Indoles are compounds containing an indole moiety, which consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole
Properties
Molecular Formula |
C20H30N4O3 |
|---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
2-[4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl]-N-(propan-2-ylideneamino)acetamide |
InChI |
InChI=1S/C20H30N4O3/c1-13(2)23-24-18(26)9-14-10-21-16-7-6-8-17(19(14)16)27-12-15(25)11-22-20(3,4)5/h6-8,10,15,21-22,25H,9,11-12H2,1-5H3,(H,24,26) |
InChI Key |
ISSNVTYNIXRNQJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=NNC(=O)CC1=CNC2=C1C(=CC=C2)OCC(CNC(C)(C)C)O)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-{4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl}-N’-(propan-2-ylidene)acetohydrazide involves multiple steps and specific reaction conditionsThe final step involves the formation of the acetohydrazide moiety through a condensation reaction with propan-2-ylidene .
Industrial production methods for this compound may involve optimizing reaction conditions to increase yield and purity. This can include controlling temperature, pressure, and the use of catalysts to facilitate the reactions.
Chemical Reactions Analysis
2-{4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl}-N’-(propan-2-ylidene)acetohydrazide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions .
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of corresponding ketones or carboxylic acids, while reduction may yield alcohols or amines.
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it can be used to study the effects of indole derivatives on cellular processes.
In industry, this compound can be used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals. Its versatility makes it a valuable compound for various research and industrial applications.
Mechanism of Action
The mechanism of action of 2-{4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indol-3-yl}-N’-(propan-2-ylidene)acetohydrazide involves its interaction with specific molecular targets and pathways. It is known to interact with beta-1 adrenergic receptors, which play a role in regulating heart rate and blood pressure . The compound’s effects are mediated through the activation or inhibition of these receptors, leading to various physiological responses.
Comparison with Similar Compounds
Similar compounds include 4-{[(2S)-3-(tert-butylamino)-2-hydroxypropyl]oxy}-3H-indole-2-carbonitrile and 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1H-indole-2-carboxylic acid propan-2-yl ester . These compounds share structural similarities but differ in their specific functional groups and applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
